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Compound of Interest

Compound Name: Fluorodeoxyglucose F 18

Cat. No.: B1208095

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals working with
low-dose 18F-FDG PET imaging. Our aim is to help you navigate the challenges of reducing
radiation exposure while maintaining high-quality, quantitative data for your preclinical and
clinical research.

Frequently Asked Questions (FAQs)

Q1: What are the primary strategies for reducing the injected 18F-FDG dose without
significantly compromising image quality?

Al: The main strategies involve a multi-faceted approach that leverages advancements in
PET/CT scanner technology and image processing. Key methods include:

 Increasing Acquisition Time: Compensate for the lower number of positron-electron
annihilation events from a reduced dose by increasing the scan time per bed position.[1][2]

[3]

» Utilizing Advanced Reconstruction Algorithms: Employ modern iterative reconstruction
algorithms like Ordered Subsets Expectation Maximization (OSEM) with Time-of-Flight (TOF)
and Point Spread Function (PSF) corrections.[2][4] These algorithms are more effective at
handling noisy data from low-count acquisitions compared to older methods like Filtered
Backprojection (FBP).[5][6]
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» Leveraging High-Sensitivity Scanners: Utilize PET/CT systems with improved detector
technology and long-axial-field-of-view (LAFOV) or total-body PET scanners, which have
higher sensitivity for detecting photons.[3][7][8]

o Employing Deep Learning-Based Reconstruction (DLR): Al-powered reconstruction
algorithms can effectively reduce noise in low-dose images, allowing for significant dose
reductions while maintaining or even improving image quality.[9][10][11]

Q2: How low can the 18F-FDG dose be reduced while maintaining diagnostic accuracy?

A2: The achievable dose reduction depends on the specific PET/CT system, the reconstruction
methods used, and the clinical or research question. Recent studies have demonstrated the
feasibility of significant dose reductions:

o Areduction of the injected dose to 3.0 MBg/kg is possible in many cases, which can
represent a 36-40% reduction from standard doses, while maintaining acceptable image
quality and diagnostic accuracy.[8][9][12]

» With highly sensitive total-body PET scanners, "ultra-low-dose" imaging with as little as 0.37
MBg/kg has been shown to be feasible, especially when combined with optimized acquisition
times.[13][14][15]

» For patients weighing less than 75 kg, a dose of 3.0 MBg/kg combined with deep learning
reconstruction has been shown to produce diagnostically acceptable images.[9]

It is crucial to validate any low-dose protocol for your specific scanner and patient population to
ensure it meets the required diagnostic or quantitative endpoints.

Q3: What is the impact of reducing the 18F-FDG dose on Standardized Uptake Values
(SUVs)?

A3: Studies have shown that reducing the 18F-FDG dose does not necessarily lead to a loss in
the accuracy of mean SUV measurements. One study found that decreasing the injected
activity from 3.0 MBqg/kg to 0.125 MBg/kg affected mean SUVs by 8% or less.[7] Another study
comparing low-dose and standard-dose injections found comparable mean SUV_BW (SUV
normalized to body weight) in most organs, with the exception of the heart.[7] However,
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increased image noise in low-dose scans can affect the delineation of small or low-avidity
lesions, potentially impacting SUVmax measurements.[7]

Troubleshooting Guide

Issue 1: My low-dose 18F-FDG PET images are excessively noisy, making lesion detection and
quantification difficult.

e Question: What are the likely causes of high image noise in my low-dose scans, and how
can | mitigate this?

o Answer: High image noise is a common challenge in low-dose PET and primarily stems from
the reduced number of detected coincidence events.
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Potential Cause Recommended Solution

Increase the acquisition time per bed position.
This allows the scanner to collect more counts,
which directly improves the signal-to-noise ratio
(SNR).[2][5] For heavier patients (>90 kg),

increasing scan time is preferable to increasing

Insufficient Acquisition Time

the injected dose.[2]

Optimize your reconstruction algorithm. Use

iterative reconstruction (e.g., OSEM) with TOF

and PSF corrections.[2][4] Experiment with the
_ _ number of iterations and subsets to find a

Suboptimal Reconstruction Parameters ) )

balance between noise reduction and

preservation of quantitative accuracy. Avoid an

excessive number of iterations, which can

amplify noise.

Apply a gentle post-reconstruction smoothing

filter (e.g., a Gaussian filter).[16] Be cautious, as
Inadequate Post-Reconstruction Filtering excessive filtering can blur images and reduce

spatial resolution, potentially affecting the

measurement of small lesions.[16]

If available, utilize deep learning-based
reconstruction (DLR) algorithms. These are

Lack of Advanced Reconstruction specifically designed to handle low-count data
and can significantly reduce noise while

preserving image detail.[9][10]

Issue 2: | am observing reduced lesion conspicuity and a lower lesion detection rate in my low-
dose studies.

e Question: Why are some lesions not visible or difficult to delineate on my low-dose PET
images, and what can | do to improve this?

o Answer: Reduced lesion conspicuity is a direct consequence of lower SNR and contrast-to-
noise ratio (CNR) in low-dose imaging.
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Potential Cause Recommended Solution

Increase acquisition time to improve photon
statistics. Utilize TOF information in

Low Contrast-to-Noise Ratio (CNR) reconstruction, as it has been shown to improve
background variability (noise reduction) and can
enhance CNR.[2][4]

If using post-reconstruction filters, evaluate if the
) o filter strength is too high, which could be blurring
Image Blurring from Filtering ) ) ]
the edges of lesions. Try reducing the filter

kernel size or width.

Ensure proper patient immobilization. Motion
Patient Motion during a longer low-dose scan can blur lesions,

making them harder to detect.

The selected low dose may be too low for the
specific scanner and reconstruction capabilities.
Consider a more moderate dose reduction and

Dose Reduction Is Too Aggressive validate that lesion detectability meets your
experimental requirements. A study showed that
at very low doses, some lesions could be

missed.[7]

Quantitative Data Summary

The following tables summarize key parameters from studies on low-dose 18F-FDG PET
imaging.

Table 1: Comparison of Low-Dose 18F-FDG PET Protocols
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BENCHE

Study Focus

Scanner
Technology

Acquisition
Injected Dose Time per Bed

Position

Key Finding

Dose Reduction
with DLR[9]

PET/CT with
Deep Learning

Reconstruction

3.0 MBg/kg 90 seconds

Achieved a 36%
dose reduction
compared to
EANM guidelines
for patients < 75
kg with
acceptable

image quality.

General Dose

Optimization[8]

Not Specified

3 MBag/kg
(reduced from 5
MBag/kg)

2 minutes

A 40% dose
reduction was
achieved while
maintaining
image quality
and diagnostic

accuracy.

Ultra-Low-Dose
with Total-Body
PET[13][14]

Total-Body
PET/CT

0.37 MBa/kg 8 minutes

Clinically feasible
with acceptable
image quality
and lesion

detection.

Addressing
Tracer
Shortages[1][3]

GE Discovery 1Q
5-ring

0.05 mCi/kg
(~1.85 MBq/kg)

3 minutes

Increased
acquisition time
effectively
compensated for
the reduced
tracer dose,
maintaining
diagnostic

standards.

BMI-Adapted
Dosing[17]

Time-of-Flight
PET/CT

BMI-calculated Maintained

doses standard times

BMI-based dose
calculation can

reduce the
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administered
dose without
diminishing
diagnostic

accuracy.

Experimental Protocols

Protocol 1: Low-Dose Imaging with Extended Acquisition Time

This protocol is adapted from a study focused on maintaining image quality during radiotracer
shortages.[1][3]

» Patient Preparation: Patients should fast for a minimum of 4-6 hours prior to 18F-FDG
injection.[18] Blood glucose levels should be checked to ensure they are within an
acceptable range. Patients should be well-hydrated.[2][18]

o Radiotracer Injection: Administer 18F-FDG intravenously at a dose of 0.05 mCi/kg (~1.85
MBag/kg).

o Uptake Period: Allow for an uptake period of 40-60 minutes in a quiet, comfortable setting.[1]

[3]

e Image Acquisition:
o Perform a low-dose CT scan for attenuation correction and anatomical localization.
o Acquire PET data at 3 minutes per bed position.

¢ Image Reconstruction: Reconstruct images using an iterative algorithm such as OSEM,
incorporating corrections for attenuation, scatter, and randoms.

Protocol 2: Low-Dose Imaging with Deep Learning-Based Reconstruction (DLR)
This protocol is based on a study evaluating the potential of DLR for dose reduction.[9]

» Patient Selection: This protocol was validated for patients weighing less than 75 kg.
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» Patient Preparation: Standard fasting and hydration protocols apply.[18]
» Radiotracer Injection: Administer 18F-FDG intravenously at a dose of 3.0 MBqg/kg.

o Uptake Period: A standard uptake period of 60 minutes (with a window of 55-75 minutes) is
recommended.[18]

e Image Acquisition:
o Perform a CT scan for attenuation correction.
o Acquire PET data at 90 seconds per bed position.

¢ Image Reconstruction: Reconstruct the PET data using a commercially available deep
learning-based reconstruction algorithm. Compare these images to those reconstructed with
a standard OSEM algorithm to appreciate the noise reduction.

Visualizations
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Experimental Workflow for Low-Dose 18F-FDG PET
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Caption: Workflow for a low-dose 18F-FDG PET/CT experiment.
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Troubleshooting High Noise in Low-Dose PET

High Image Noise
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Caption: Logical diagram for troubleshooting high noise in low-dose PET images.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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